Cas no 1026796-51-9 (3-Bromo-2-fluoro-5-methylphenol)

3-Bromo-2-fluoro-5-methylphenol structure
1026796-51-9 structure
Product Name:3-Bromo-2-fluoro-5-methylphenol
CAS No:1026796-51-9
MF:C7H6BrFO
MW:205.024344921112
MDL:MFCD12910492
CID:1024440
PubChem ID:52180810
Update Time:2025-04-20

3-Bromo-2-fluoro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-fluoro-5-methylphenol
    • ACMC-20982i
    • AG-L-20129
    • AK-94702
    • ANW-14728
    • CTK4A1381
    • MolPort-015-143-768
    • 3-Bromo-4-fluoro-5-hydroxytoluene
    • A896735
    • 1026796-51-9
    • SCHEMBL20241670
    • Phenol, 3-bromo-2-fluoro-5-methyl-
    • E90779
    • DTXSID80680248
    • MFCD12910492
    • AKOS015834053
    • CS-0193473
    • DB-366062
    • BS-19233
    • BRB79651
    • MDL: MFCD12910492
    • Inchi: 1S/C7H6BrFO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
    • InChI Key: QHVGXKWNWNRIIM-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C)C=1)O)F

Computed Properties

  • Exact Mass: 203.95900
  • Monoisotopic Mass: 203.95861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 231.5±35.0 °C at 760 mmHg
  • Flash Point: 93.8±25.9 °C
  • PSA: 20.23000
  • LogP: 2.60220
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Bromo-2-fluoro-5-methylphenol Security Information

3-Bromo-2-fluoro-5-methylphenol Pricemore >>

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